Cas no 1198166-03-8 (1-(5-Isopropoxypyridin-2-yl)ethanone)
1198166-03-8 structure
Product Name:1-(5-Isopropoxypyridin-2-yl)ethanone
CAS No:1198166-03-8
MF:C10H13NO2
MW:179.22
MDL:MFCD24698205
CID:3167485
PubChem ID:58126288
Update Time:2024-11-04
1-(5-Isopropoxypyridin-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- AKOS020765640
- 1198166-03-8
- AS-76815
- DB-121059
- SCHEMBL104785
- C92573
- 1-(5-Isopropoxypyridin-2-yl)ethanone
- OBBDMQLHKNVZOV-UHFFFAOYSA-N
- 1-[5-(1-methylethoxy)pyridin-2-yl]ethanone
- MFCD24698205
- Ethanone, 1-[5-(1-methylethoxy)-2-pyridinyl]-
- 1-[5-(propan-2-yloxy)pyridin-2-yl]ethan-1-one
- D97294
- 1-(5-isopropoxypyridin-2-yl)ethan-1-one
- 1-(5-propan-2-yloxypyridin-2-yl)ethanone
- CS-0186265
-
- MDL: MFCD24698205
- Inchi: 1S/C10H13NO2/c1-7(2)13-9-4-5-10(8(3)12)11-6-9/h4-7H,1-3H3
- InChI Key: OBBDMQLHKNVZOV-UHFFFAOYSA-N
- SMILES: C1(=NC=C(OC(C)C)C=C1)C(C)=O
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 39.2Ų
1-(5-Isopropoxypyridin-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HL976-50mg |
1-(5-Isopropoxypyridin-2-yl)ethanone |
1198166-03-8 | 95+% | 50mg |
331.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HL976-200mg |
1-(5-Isopropoxypyridin-2-yl)ethanone |
1198166-03-8 | 95+% | 200mg |
826.0CNY | 2021-07-14 | |
| Chemenu | CM175082-1g |
1-(5-isopropoxypyridin-2-yl)ethan-1-one |
1198166-03-8 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM175082-250mg |
1-(5-isopropoxypyridin-2-yl)ethan-1-one |
1198166-03-8 | 95% | 250mg |
$142 | 2022-06-14 | |
| Chemenu | CM175082-1g |
1-(5-isopropoxypyridin-2-yl)ethan-1-one |
1198166-03-8 | 95% | 1g |
$369 | 2022-06-14 | |
| Alichem | A029189426-1g |
1-(5-Isopropoxypyridin-2-yl)ethanone |
1198166-03-8 | 95% | 1g |
$400.00 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1054287-250mg |
Ethanone, 1-[5-(1-methylethoxy)-2-pyridinyl]- |
1198166-03-8 | 95+% | 250mg |
$80 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1054287-1g |
Ethanone, 1-[5-(1-methylethoxy)-2-pyridinyl]- |
1198166-03-8 | 95+% | 1g |
$175 | 2024-06-08 | |
| 1PlusChem | 1P000Q6H-100mg |
Ethanone, 1-[5-(1-methylethoxy)-2-pyridinyl]- |
1198166-03-8 | 95% | 100mg |
$12.00 | 2023-12-26 | |
| 1PlusChem | 1P000Q6H-250mg |
Ethanone, 1-[5-(1-methylethoxy)-2-pyridinyl]- |
1198166-03-8 | 95% | 250mg |
$28.00 | 2023-12-26 |
1-(5-Isopropoxypyridin-2-yl)ethanone Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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